1. Home
  2. Product
  3. 2-(3-(benzo[d][1,3]dioxol-5-yl)-6-oxopyridazin-1(6H)-yl)acetonitrile
2-(3-(benzo[d][1,3]dioxol-5-yl)-6-oxopyridazin-1(6H)-yl)acetonitrile 2-(3-(benzo[d][1,3]dioxol-5-yl)-6-oxopyridazin-1(6H)-yl)acetonitrile
Brand Name: Vulcanchem
CAS No.: 923099-62-1
VCID: VC4607319
InChI: InChI=1S/C13H9N3O3/c14-5-6-16-13(17)4-2-10(15-16)9-1-3-11-12(7-9)19-8-18-11/h1-4,7H,6,8H2
SMILES: C1OC2=C(O1)C=C(C=C2)C3=NN(C(=O)C=C3)CC#N
Molecular Formula: C13H9N3O3
Molecular Weight: 255.233

2-(3-(benzo[d][1,3]dioxol-5-yl)-6-oxopyridazin-1(6H)-yl)acetonitrile

CAS No.: 923099-62-1

Cat. No.: VC4607319

Molecular Formula: C13H9N3O3

Molecular Weight: 255.233

* For research use only. Not for human or veterinary use.

2-(3-(benzo[d][1,3]dioxol-5-yl)-6-oxopyridazin-1(6H)-yl)acetonitrile - 923099-62-1

Specification

CAS No. 923099-62-1
Molecular Formula C13H9N3O3
Molecular Weight 255.233
IUPAC Name 2-[3-(1,3-benzodioxol-5-yl)-6-oxopyridazin-1-yl]acetonitrile
Standard InChI InChI=1S/C13H9N3O3/c14-5-6-16-13(17)4-2-10(15-16)9-1-3-11-12(7-9)19-8-18-11/h1-4,7H,6,8H2
Standard InChI Key GLHNGFIFTNSUCU-UHFFFAOYSA-N
SMILES C1OC2=C(O1)C=C(C=C2)C3=NN(C(=O)C=C3)CC#N

Introduction

Synthesis and Characterization

The synthesis of compounds with similar structures typically involves multiple steps, including condensation reactions, cyclizations, and functional group transformations. The process requires careful control of reaction conditions such as temperature, solvent choice, and reaction time to optimize yield and purity. Techniques like thin-layer chromatography (TLC) and high-performance liquid chromatography (HPLC) are commonly used for monitoring progress and assessing purity.

Potential Biological Activities

While specific biological data for 2-(3-(benzo[d]dioxol-5-yl)-6-oxopyridazin-1(6H)-yl)acetonitrile is not readily available, compounds with similar structures have shown promise in various therapeutic areas:

  • Anticancer Properties: Many pyridazine derivatives have been investigated for their anticancer activities.

  • Anti-inflammatory Properties: Pyridazines are also known for their potential anti-inflammatory effects.

Related Compounds and Their Applications

  • 2-(3-(benzo[d]13dioxol-5-yl)-6-oxopyridazin-1(6H)-yl)propanoic acid: This compound is noted for its potential anticancer properties and is classified as a heterocyclic compound with both pyridazine and benzodioxole structures.

  • 2-(3-(benzo[d]13dioxol-5-yl)-6-oxopyridazin-1(6H)-yl)-N-phenethylacetamide: This compound is recognized for its complex structure and potential pharmacological applications, including anti-inflammatory and anticancer properties.

Data Table: Comparison of Related Compounds

Compound NameMolecular FormulaCAS NumberPotential Biological Activities
2-(3-(benzo[d]dioxol-5-yl)-6-oxopyridazin-1(6H)-yl)propanoic acidC14H12N2O51286713-78-7Anticancer
2-(3-(benzo[d]dioxol-5-yl)-6-oxopyridazin-1(6H)-yl)-N-phenethylacetamideNot specifiedNot specifiedAnti-inflammatory, Anticancer
1,3-Benzodioxole-5-acetonitrileC9H7NO278178Not specified

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator